Cas no 101756-38-1 (Propanedinitrile,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-)

• Product Name: Propanedinitrile,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-
• CAS No: 101756-38-1
• MF: C₁₁H₇N₃O₄
• MW: 245.190982103348
• CID: 195752
• PubChem ID: 58857
• Update Time: 2025-04-19

Propanedinitrile,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-
• 2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]propanedinitrile
• (4-Hydroxy-3-methoxy-5-nitrobenzylidene)malononitrile
• Oprea1_087808
• SR-01000203377-1
• 5-Nitrovanillylidenemalononitrile
• DTXSID90144169
• AKOS002952032
• SR-01000203377
• benzylidenemalononitrile (BMN) deriv. 17
• CHEMBL307179
• 101756-38-1
• Oprea1_786471
• BDBM4333
• MALONONITRILE, (5-NITROVANILLYLIDENE)-

• Inchi： 1S/C11H7N3O4/c1-18-10-4-7(2-8(5-12)6-13)3-9(11(10)15)14(16)17/h2-4,15H,1H3
• InChI Key： CWOXUSIEQFFVBX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(/C=C(\C#N)/C#N)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.04371
• Monoisotopic Mass: 245.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 120.18